Cas no 2680799-50-0 (prop-2-en-1-yl 8,8-difluoro-6-methyl-7-oxo-2,6-diazaspiro3.4octane-2-carboxylate)

• Product Name: prop-2-en-1-yl 8,8-difluoro-6-methyl-7-oxo-2,6-diazaspiro3.4octane-2-carboxylate
• CAS No: 2680799-50-0
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 5649674
• PubChem ID: 165918976
• Update Time: 2025-05-30

prop-2-en-1-yl 8,8-difluoro-6-methyl-7-oxo-2,6-diazaspiro3.4octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680799-50-0
• EN300-28280731
• prop-2-en-1-yl 8,8-difluoro-6-methyl-7-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate
• prop-2-en-1-yl 8,8-difluoro-6-methyl-7-oxo-2,6-diazaspiro3.4octane-2-carboxylate

• Inchi： 1S/C11H14F2N2O3/c1-3-4-18-9(17)15-6-10(7-15)5-14(2)8(16)11(10,12)13/h3H,1,4-7H2,2H3
• InChI Key： RSPLZSMLFGEJMH-UHFFFAOYSA-N
• SMILES： FC1(C(N(C)CC21CN(C(=O)OCC=C)C2)=O)F

Computed Properties

• Exact Mass: 260.09724864g/mol
• Monoisotopic Mass: 260.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8Ų

Additional information on prop-2-en-1-yl 8,8-difluoro-6-methyl-7-oxo-2,6-diazaspiro3.4octane-2-carboxylate

Prop-2-en-1-yl 8,8-Difluoro-6-Methyl-7-Oxo-2,6-Diazaspiro[3.4]Octane-2-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2680799500, known as prop-2-en-1-yl 8,8-difluoro-6-methyl-7-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing only one atom. The spiro structure in this molecule is further modified by the presence of fluorine atoms and a methyl group, which contribute to its unique chemical properties.

The structure of this compound is intriguing due to the spiro arrangement between a three-membered and a four-membered ring system. The difluoro substitution at position 8 introduces steric and electronic effects that can influence its reactivity and stability. The methyl group at position 6 adds to the complexity of the molecule by providing additional branching and potential sites for further functionalization. The oxo group at position 7 suggests the presence of a ketone functional group, which can participate in various chemical reactions such as nucleophilic additions or oxidations.

The carboxylate moiety at position 2 indicates that this compound is likely to exhibit acidic properties due to the presence of the carboxylic acid group. This feature makes it a candidate for various applications in pharmaceuticals, where carboxylic acids are often used as active ingredients or intermediates in drug synthesis. Additionally, the presence of the diazaspiro system suggests that this compound may have unique pharmacokinetic properties, such as improved bioavailability or enhanced targeting capabilities.

In recent years, there has been a growing interest in spiro compounds due to their diverse biological activities and structural versatility. Researchers have explored the synthesis and characterization of similar compounds to understand their potential in drug discovery. For instance, studies have shown that spiro compounds can act as inhibitors of various enzymes, making them promising candidates for treating diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically includes the formation of the spiro ring system followed by functionalization with substituents such as fluorine atoms and methyl groups. Advanced synthetic techniques such as organocatalysis and transition metal-catalyzed reactions have been employed to achieve high yields and selectivity in these reactions.

In terms of applications, this compound could find use in the development of new drugs targeting specific biological pathways. Its unique structure may allow it to interact with proteins or enzymes in ways that are not possible with more conventional drug molecules. Additionally, its fluorinated nature could enhance its stability and lipophilicity, which are desirable properties for many pharmaceutical agents.

The study of this compound also contributes to our understanding of spiro systems in general. By investigating its physical and chemical properties, researchers can gain insights into how these systems behave under different conditions and how they can be optimized for specific applications.

In conclusion, prop-2-en-1-yl 8,8-difluoro-6-methyl-7-oxo-2,6-diazaspiro[3.4]octane-carboxylate is a fascinating compound with significant potential in various fields due to its unique structure and functional groups. As research continues to uncover new applications for spiro compounds like this one, we can expect to see further advancements in drug discovery and related areas.